Methylethyl 2-(4-ethyl-5-(2-pyridyl)-1,2,4-triazol-3-ylthio)acetate

Specification

• Molecular Formula: C14H18N4O2S
• Molecular Weight: 306.39 g/mol
• IUPAC Name: propan-2-yl 2-[(4-ethyl-5-pyridin-2-yl-1,2,4-triazol-3-yl)sulfanyl]acetate
• Standard InChI: InChI=1S/C14H18N4O2S/c1-4-18-13(11-7-5-6-8-15-11)16-17-14(18)21-9-12(19)20-10(2)3/h5-8,10H,4,9H2,1-3H3
• Standard InChI Key: QTKDRDVKZIBZQN-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SCC(=O)OC(C)C)C2=CC=CC=N2

Introduction

Synthesis Methods

The synthesis of triazole derivatives typically involves multi-step reactions starting from simple precursors. For example, the reaction of a triazole thiol with an alkyl halide or an ester can yield compounds similar to Methylethyl 2-(4-ethyl-5-(2-pyridyl)-1,2,4-triazol-3-ylthio)acetate. A common method involves the use of ethyl bromoacetate and a triazole thiol in the presence of a base to form the desired ester linkage.

Biological and Chemical Applications

Triazole derivatives are known for their potential biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. They can also serve as ligands in coordination chemistry, forming complexes with metals that have applications in materials science.

Application	Description
Biological Activities	Potential antimicrobial, anti-inflammatory, and anticancer properties.
Coordination Chemistry	Can form complexes with metals, useful in materials science.
Pharmaceuticals	May be used as intermediates or active compounds in drug development.

Research Findings and Future Directions

While specific research findings on Methylethyl 2-(4-ethyl-5-(2-pyridyl)-1,2,4-triazol-3-ylthio)acetate are not available, studies on similar triazole derivatives suggest that these compounds are of interest for further investigation. Future research could focus on synthesizing and characterizing this compound, evaluating its biological activities, and exploring its potential applications in pharmaceuticals or materials science.